Cas no 1881795-99-8 (5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine)

• Product Name: 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine
• CAS No: 1881795-99-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6169824
• PubChem ID: 165881240
• Update Time: 2025-10-22

5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine
• 1881795-99-8
• 5-methoxy-2-[(4-methylpiperidin-4-yl)oxy]pyridine
• EN300-1859200

• Inchi： 1S/C12H18N2O2/c1-12(5-7-13-8-6-12)16-11-4-3-10(15-2)9-14-11/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： QCGVYTDNVLXSNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)OC)C1(C)CCNCC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine

5-Methoxy-2-(4-methylpiperidin-4-yl)oxypyridine (CAS No. 1881795-99-8): A Comprehensive Overview

5-Methoxy-2-(4-methylpiperidin-4-yl)oxypyridine (CAS No. 1881795-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique methoxy and piperidine functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, which combines a pyridine ring with a 4-methylpiperidin-4-yl moiety, makes it a versatile building block for drug discovery and development.

The growing interest in 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role in modulating central nervous system (CNS) targets, given the presence of the piperidine scaffold—a common feature in many CNS-active drugs. Recent studies have explored its utility in designing novel neuroprotective agents and receptor modulators, aligning with the increasing demand for treatments targeting neurological disorders such as Alzheimer's and Parkinson's diseases.

From a chemical perspective, CAS 1881795-99-8 exhibits notable stability and solubility properties, making it suitable for various synthetic applications. Its methoxy group enhances electron density on the pyridine ring, facilitating electrophilic substitution reactions. Meanwhile, the 4-methylpiperidin-4-yl moiety introduces steric and electronic effects that can influence binding affinity in drug-receptor interactions. These attributes have positioned this compound as a key player in the development of small-molecule therapeutics.

The market for 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine has expanded alongside advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are increasingly sourcing this compound to accelerate their drug discovery pipelines. Its compatibility with modern catalytic reactions and green chemistry principles further enhances its appeal, as industries prioritize sustainable and efficient synthetic methodologies.

In addition to its pharmaceutical applications, 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine has found use in material science. Researchers are investigating its potential as a ligand in coordination chemistry and as a precursor for functionalized polymers. These explorations are part of broader efforts to develop advanced materials with tailored electronic or optical properties, catering to industries such as electronics and renewable energy.

Quality control and regulatory compliance are critical considerations for CAS 1881795-99-8. Reputable suppliers ensure that the compound meets stringent purity standards, often exceeding 98%, to support reproducible research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity, addressing the pharmaceutical industry's demand for high-quality intermediates.

Looking ahead, the trajectory for 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine appears promising. As drug discovery efforts increasingly target G-protein-coupled receptors (GPCRs) and ion channels, this compound's structural features may unlock new therapeutic possibilities. Its adaptability to structure-activity relationship (SAR) studies further solidifies its role in modern medicinal chemistry, offering researchers a robust platform for innovation.

For those seeking detailed technical information about 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine, resources such as SciFinder and Reaxys provide comprehensive data on its physicochemical properties and synthetic routes. Additionally, patent literature reveals ongoing applications of this compound in proprietary drug candidates, highlighting its commercial and scientific relevance in competitive research landscapes.

In summary, 5-methoxy-2-(4-methylpiperidin-4-yl)oxypyridine (CAS No. 1881795-99-8) represents a compelling case study in the intersection of chemistry and pharmacology. Its multifaceted applications, from drug discovery to material science, underscore its value as a research tool. As scientific inquiries into its potential continue, this compound is poised to contribute meaningfully to advancements in health and technology sectors worldwide.